Sialyl Lewis X methyl glycoside

Description

Sialyl-Lewis X (sLeX), also known as cluster of differentiation 15s (CD15s) or stage-specific embryonic antigen 1 (SSEA-1), is a tetrasaccharide carbohydrate usually attached to O-glycans on the surface of cells . Sialyl-Lewis X is known to play a vital role in cell-to-cell recognition processes . It is also the means by which an egg attracts sperm to stick to it, bond with it, and eventually form a zygote . The term "Lewis" in sLeX comes from a family name of people who suffered from incompatibility in their red blood cells .

Sialyl Lewis X methyl glycoside, with the CAS number 141612-87-5, is a glycoside of Sialyl-Lewis X . It has a molecular formula of C32H54N2O23 and a molecular weight of 834.77 . Sialyl-Lewis X is important in leukocyte tethering and rolling . Leukocytes move through the bloodstream and then tether themselves to the endothelial wall and roll along the endothelium before potentially exiting into the tissue . Sialyl-Lewis X is a necessary partner for the three selectins that bind the leukocyte and endothelial cells .

Sialyl-Lewis X plays a critical role in cancer metastasis, facilitating the extravasation of cancer cells out of the bloodstream when they are moving through the body . Its expression is related to tumor stage, recurrence, and overall patient survival . Therefore, sialyl Lewis x is being used as a target in studies to fight tumors and cancer cell growth . It is also an inflammation-associated antigen on liver cells and is overexpressed on diseased liver cells and can be used as a way to detect liver disease in a patient .

• CAS No.: 141612-87-5
• Product Name: Sialyl Lewis X methyl glycoside
• Molecular Formula: C32H54N2O23
• Molecular Weight: 834.8 g/mol
• IUPAC Name: (2S,4S,5R,6R)-5-acetamido-2-[(2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-5-acetamido-2-(hydroxymethyl)-6-methoxy-4-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C32H54N2O23/c1-9-18(42)21(45)22(46)29(51-9)55-26-17(34-11(3)39)28(50-4)53-15(8-37)24(26)54-30-23(47)27(20(44)14(7-36)52-30)57-32(31(48)49)5-12(40)16(33-10(2)38)25(56-32)19(43)13(41)6-35/h9,12-30,35-37,40-47H,5-8H2,1-4H3,(H,33,38)(H,34,39)(H,48,49)/t9-,12-,13+,14+,15+,16+,17+,18+,19+,20-,21+,22-,23+,24+,25+,26+,27-,28+,29-,30-,32-/m0/s1
• Standard InChIKey: BEVDUZXAAXDNBM-NKMYSRQPSA-N
• SMILES: CC1C(C(C(C(O1)OC2C(C(OC(C2OC3C(C(C(C(O3)CO)O)OC4(CC(C(C(O4)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)CO)OC)NC(=O)C)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(OC(C2OC3C(C(C(C(O3)CO)O)OC4(CC(C(C(O4)C(C(CO)O)O)NC(=O)C)O)C(=O)O)O)CO)OC)NC(=O)C)O)O)O
• Synonyms: [Neu5Ac2-α-3Gal1-b-4[Fuc1-α-3]GlcNAc1-O-b-Me]; [Methyl O-[5-Acetamido-3,5-dideoxy-D-glycero-α-D-galacto-2-nonulopyranosylonic Acid)-2-α-3-O-β-D-galactopyranosyl]-1-b-4-O-[(α-L-fucopyranosyl)-1-α-3]-2-acetamido-2-deoxy-β-D-glucopyranoside]
• PubChem Compound: 5289363
• Last Modified: Apr 15 2024